Cas no 2306268-20-0 (methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate)

• Product Name: methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate
• CAS No: 2306268-20-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 5280596
• Update Time: 2026-03-09

methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-4-carboxylic acid, 6-methyl-, methyl ester
• methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate

• Inchi： 1S/C9H8N2O2S/c1-5-3-6-7(9(12)13-2)10-4-11-8(6)14-5/h3-4H,1-2H3
• InChI Key： QBFAQUWMLSXPLI-UHFFFAOYSA-N
• SMILES： C1=NC(C(OC)=O)=C2C=C(C)SC2=N1

Additional information on methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate

Introduction to Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate (CAS No. 2306268-20-0)

Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate, a compound with the chemical identifier CAS No. 2306268-20-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thienopyrimidine class, a heterocyclic structure that has garnered considerable attention due to its potential in drug discovery and development. The presence of a methyl group at the 6-position and a carboxylate ester at the 4-position contributes to its unique chemical properties and biological activities.

The thienopyrimidine scaffold is particularly intriguing because it combines the structural features of thiophene and pyrimidine, two heterocycles known for their broad spectrum of biological activities. Thienopyrimidines have been extensively studied for their roles in various pharmacological applications, including antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of atoms in Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate allows for diverse interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate has emerged as a promising molecule due to its structural complexity and potential biological efficacy. The compound's ability to modulate various cellular pathways makes it an attractive candidate for therapeutic intervention.

One of the most compelling aspects of Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate is its potential application in oncology research. Thienopyrimidines have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific substitution pattern in this compound may enhance its binding affinity to these targets, leading to more effective anticancer therapies. Current studies are exploring its mechanism of action and evaluating its efficacy in preclinical models.

Additionally, Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate has been investigated for its antimicrobial properties. The unique structure of this compound allows it to interact with bacterial enzymes and cellular components, disrupting essential metabolic pathways. This makes it a potential candidate for developing new antibiotics to combat drug-resistant strains of bacteria. Researchers are particularly interested in its ability to inhibit bacterial growth without causing significant toxicity to host cells.

The synthesis of Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the thienopyrimidine core followed by functionalization at the 4-position with a carboxylate ester group. The introduction of the methyl group at the 6-position is achieved through selective alkylation techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

Quality control and characterization of Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate are critical steps in ensuring its suitability for pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its chemical structure and purity. These methods provide detailed information about the compound's molecular composition and help ensure that it meets the stringent standards required for therapeutic use.

The pharmacokinetic properties of Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate are also subjects of intense research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies are being conducted to evaluate these parameters and identify any potential drug-drug interactions or toxicological concerns.

In conclusion, Methyl 6-methylthieno[2,3-d]pyrimidine-4-carboxylate represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and antimicrobial therapy. Its unique structural features and biological activities make it a valuable candidate for further research and development. As our understanding of heterocyclic chemistry continues to grow, compounds like this one will play an increasingly important role in the discovery of novel therapeutic agents.